Cas no 123342-03-0 (Methyl 4-bromo-3-methoxy-5-methylthiophene-2-carboxylate)

• Product Name: Methyl 4-bromo-3-methoxy-5-methylthiophene-2-carboxylate
• CAS No: 123342-03-0
• MF: C₈H₉BrO₃S
• MW: 265.124260663986
• MDL: MFCD17012775
• CID: 1024105
• PubChem ID: 14154189
• Update Time: 2025-07-23

Methyl 4-bromo-3-methoxy-5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-methoxy-5-methylthiophene-2-carboxylate
• AGN-PC-000HH5
• AK101740
• ANW-62718
• CTK8B9567
• KB-49102
• methyl 4-bromo-3-methoxy-5-methyl-2-thiophenecarboxylate
• DTXSID30556727
• DB-334848
• 2-Thiophenecarboxylic acid, 4-bromo-3-methoxy-5-methyl-, methyl ester
• Methyl4-bromo-3-methoxy-5-methylthiophene-2-carboxylate
• G73800
• 123342-03-0

• MDL： MFCD17012775
• Inchi： 1S/C8H9BrO3S/c1-4-5(9)6(11-2)7(13-4)8(10)12-3/h1-3H3
• InChI Key： YCJSWJOZRPKBBZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(C(=O)OC)=C1OC

Computed Properties

• Exact Mass: 263.94558g/mol
• Monoisotopic Mass: 263.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 4-bromo-3-methoxy-5-methylthiophene-2-carboxylate

Methyl 4-bromo-3-methoxy-5-methylthiophene-2-carboxylate (CAS No. 123342-03-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-3-methoxy-5-methylthiophene-2-carboxylate (CAS No. 123342-03-0) is a highly valuable intermediate in the field of pharmaceutical synthesis, particularly in the development of bioactive molecules. This compound, characterized by its thiophene core structure, has garnered significant attention due to its utility in constructing complex heterocyclic frameworks. The presence of multiple functional groups, including a bromo substituent, a methoxy group, and a methylthio moiety, makes it a versatile building block for medicinal chemists.

The< strong> thiophene scaffold is a prominent feature in many pharmacologically active compounds, owing to its ability to mimic natural products and exhibit favorable pharmacokinetic properties. In particular, derivatives of thiophene have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of substituents in Methyl 4-bromo-3-methoxy-5-methylthiophene-2-carboxylate allows for further functionalization through various organic reactions, such as Suzuki-Miyaura cross-coupling, nucleophilic substitution, and oxidation processes.

Recent advancements in synthetic methodologies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, researchers have leveraged its< strong> bromo group for palladium-catalyzed coupling reactions, enabling the construction of more intricate molecular architectures. Additionally, the< strong> methoxy and< strong> methylthio groups provide opportunities for further derivatization, allowing chemists to fine-tune the pharmacological properties of their target compounds.

In the realm of drug discovery, Methyl 4-bromo-3-methoxy-5-methylthiophene-2-carboxylate has been employed in the synthesis of kinase inhibitors and other small-molecule drugs. Its structural features are particularly relevant in designing molecules that interact with biological targets with high specificity. For example, studies have demonstrated its utility in developing inhibitors targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

The< strong> carboxylate group at the 2-position of the thiophene ring enhances the compound's solubility and reactivity, making it an attractive candidate for further chemical manipulation. This property is especially beneficial in medicinal chemistry applications where solubility is a critical factor for drug bioavailability. Moreover, the carboxylate functionality can be easily converted into other derivatives such as esters or amides, expanding its synthetic utility.

Recent research has also explored the pharmacological potential of Methyl 4-bromo-3-methoxy-5-methylthiophene-2-carboxylate and its derivatives. For instance, studies have indicated that certain thiophene-based compounds exhibit promising effects on neurological disorders. The structural motifs present in this compound have been shown to interact with neurotransmitter receptors and ion channels, suggesting potential therapeutic applications in conditions such as epilepsy and Alzheimer's disease.

The< strong> methoxy group on the thiophene ring is another key feature that contributes to the compound's versatility. This functional group can participate in various chemical transformations, including etherification and demethylation reactions, allowing for the creation of diverse molecular libraries. In drug discovery pipelines, such flexibility is invaluable for optimizing lead compounds through structure-activity relationship studies.

In conclusion, Methyl 4-bromo-3-methoxy-5-methylthiophene-2-carboxylate (CAS No. 123342-03-0) represents a significant advancement in pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for thiophene derivatives, this compound is poised to play an even greater role in the future of drug discovery and development.